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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[OH:8].Br[CH2:10][CH2:11][CH2:12][Cl:13]>>[Br:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[O:8][CH2:10][CH2:11][CH2:12][Cl:13]
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Name
|
|
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Quantity
|
0 (± 1) mol
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Type
|
reactant
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|
Smiles
|
BrC1=C(C=CC=C1)O
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Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
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BrCCCCl
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Type
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CUSTOM
|
|
Details
|
Prepared by Procedure U and Scheme AK
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|
Name
|
|
|
Type
|
|
|
Smiles
|
BrC1=C(C=CC=C1)OCCCCl
|
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
